4-allyl-5-[1-(2,4-difluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[1-(2,4-difluorophenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H13F2N3OS/c1-3-6-18-12(16-17-13(18)20)8(2)19-11-5-4-9(14)7-10(11)15/h3-5,7-8H,1,6H2,2H3,(H,17,20)
• InChI Key: AIAPXESGIAPXLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NNC(=S)N1CC=C)OC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H13F2N3OS
• Molecular Weight: 297.33 g/mol
• CAS No.: 861233-70-7

Description

“4-allyl-5-[1-(2,4-difluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol” is a chemical compound with the molecular formula C13H13F2N3OS and a molecular weight of 297.32. It is a specialty product used for proteomics research.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES string: CC(C1=NNC(=S)N1CC=C)OC2=C(C=C(C=C2)F)F. This representation provides a way to visualize the molecule’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 297.32 and a molecular formula of C13H13F2N3OS.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Schiff Bases: 4-Allyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol, a related compound, has been synthesized through facile conditions and used to create Schiff base derivatives. These compounds were characterized using various spectroscopic methods (Mobinikhaledi et al., 2010).

Corrosion Inhibition

• Protection of Mild Steel: The compound has shown effectiveness in inhibiting mild steel corrosion in sulfuric acid solution, suggesting its potential as a protective agent in industrial applications (Orhan et al., 2012).

Antimicrobial Activity

• Evaluation of Anti-Microbial Activity: Some novel triazoles, including derivatives of the compound, have been evaluated for their antimicrobial properties, showing moderate to good activity (Martin, 2020).

Crystal Structure Analysis

• Structural Determination: Studies have been conducted to determine the crystal structure and electronic configurations of 1,2,4-triazole derivatives, providing insights into their chemical properties (Yıldırım et al., 2005).

Protective Effects in Biological Systems

• Oxidative Stress Prevention: Related triazole compounds have been investigated for their role in preventing ethanol-induced oxidative stress in mouse liver and brain (Aktay et al., 2005).

Chemical Reactions and Derivatives

• Alkylation and Aminomethylation: The compound has been used in reactions to produce various sulfanyl-1,2,4-triazoles, contributing to the development of new chemical entities (Kaldrikyan et al., 2016).

Antifungal and Antibacterial Properties

• Synthesis and Biological Testing: Derivatives of 4-allyl-5-aryl-1,2,4-triazoles, similar in structure, have been synthesized and shown to possess antibacterial and antifungal effects (Colanceska-Ragenovic et al., 2001).

Safety and Hazards

The safety and hazards of “4-allyl-5-[1-(2,4-difluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol” are not explicitly mentioned in the sources I found. It is recommended to refer to the Safety Data Sheet (SDS) and Certificate of Analysis for specific safety information.